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Compound of Interest

Compound Name: LP-922056

Cat. No.: B15542547

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
LP-922056 is a potent and selective inhibitor of Notum, a secreted carboxylesterase that

negatively regulates the Wnt signaling pathway.[1][2] By inhibiting Notum, LP-922056
effectively activates Wnt signaling, a critical pathway involved in numerous developmental and

physiological processes, including bone formation and tissue regeneration.[1][3][4][5] In

preclinical studies, LP-922056 has been shown to increase cortical bone thickness and has

been investigated for its therapeutic potential in conditions like osteoporosis.[3] These

application notes provide a detailed protocol for the preparation of LP-922056 stock solutions

in Dimethyl Sulfoxide (DMSO), ensuring accurate and reproducible experimental outcomes.

Physicochemical Properties and Solubility
A comprehensive understanding of the physicochemical properties of LP-922056 is essential

for accurate stock solution preparation and interpretation of experimental results.
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Property Value Reference

Molecular Weight 300.78 g/mol [1]

Formula C₁₁H₉ClN₂O₂S₂ [1]

Appearance Solid

Purity ≥98% (HPLC) [1]

CAS Number 1365060-22-5 [1]

Storage Temperature -20°C [1]

Solubility in DMSO ≤ 100 mM (≤ 30.08 mg/mL) [1]

Mechanism of Action: Wnt Signaling Pathway
LP-922056 functions by inhibiting the enzymatic activity of Notum. Notum acts as a negative

regulator of the Wnt signaling pathway by removing a palmitoleate group from Wnt proteins,

rendering them inactive.[6] By inhibiting Notum, LP-922056 prevents the inactivation of Wnt

ligands, allowing them to bind to their Frizzled (FZD) and LRP5/6 co-receptors. This binding

event initiates a downstream signaling cascade that leads to the stabilization and nuclear

translocation of β-catenin, which in turn activates the transcription of Wnt target genes.[4][6]
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Figure 1: Simplified Wnt signaling pathway and the inhibitory action of LP-922056 on Notum.

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of LP-922056 in DMSO. This

concentration is a common starting point for serial dilutions in various cell-based assays.

Materials
LP-922056 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Calibrated pipettes and sterile tips

Vortex mixer

Analytical balance

Procedure
Equilibration: Allow the vial of LP-922056 powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of LP-922056 powder using an analytical

balance. For example, to prepare a solution with a final volume of 1 mL, weigh out 3.0078

mg of LP-922056.

Solvent Addition: Add the calculated volume of DMSO to the vial containing the LP-922056
powder. Refer to Table 2 for the required solvent volumes for different starting masses and

desired concentrations.

Dissolution: Vortex the solution thoroughly until the LP-922056 is completely dissolved.

Gentle warming (e.g., in a 37°C water bath for a few minutes) can aid in dissolution if

necessary.
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Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

long-term storage.

Stock Solution Preparation Table
The following table provides the required volume of DMSO to prepare stock solutions of various

concentrations from different starting masses of LP-922056.[1]

Desired
Concentration

Volume of DMSO
for 1 mg

Volume of DMSO
for 5 mg

Volume of DMSO
for 10 mg

1 mM 3.32 mL 16.62 mL 33.25 mL

5 mM 0.66 mL 3.32 mL 6.65 mL

10 mM 0.33 mL 1.66 mL 3.32 mL

50 mM 0.07 mL 0.33 mL 0.66 mL

Experimental Workflow: Stock Solution Preparation
The following diagram illustrates the general workflow for preparing an LP-922056 stock

solution.
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Figure 2: Workflow for preparing LP-922056 stock solution in DMSO.

Safety Precautions
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Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat,

and safety glasses, when handling LP-922056 and DMSO.

Handle DMSO in a well-ventilated area or a chemical fume hood, as it can facilitate the

absorption of other chemicals through the skin.

Consult the Safety Data Sheet (SDS) for LP-922056 for complete safety and handling

information.

Conclusion
This document provides a comprehensive guide for the preparation of LP-922056 stock

solutions in DMSO, intended for use in research and drug development settings. Adherence to

these protocols will ensure the accurate and consistent preparation of this potent Notum

inhibitor, facilitating reliable and reproducible experimental results in the study of Wnt signaling

and related therapeutic areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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